1-(cyclopropanesulfonyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}-1,4-diazepane

• IUPAC Name: 4-(4-cyclopropylsulfonyl-1,4-diazepan-1-yl)-7-methylthieno[3,2-d]pyrimidine
• InChI: InChI=1S/C15H20N4O2S2/c1-11-9-22-14-13(11)16-10-17-15(14)18-5-2-6-19(8-7-18)23(20,21)12-3-4-12/h9-10,12H,2-8H2,1H3
• InChI Key: ZHMJJJQAAPLFEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC2=C1N=CN=C2N3CCCN(CC3)S(=O)(=O)C4CC4
• Molecular Formula: C15H20N4O2S2
• Molecular Weight: 352.5 g/mol

Description

1-(cyclopropanesulfonyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}-1,4-diazepane (CPS-MTD) is a heterocyclic compound that has been studied for its potential use in various scientific research applications. This compound has been found to possess a variety of biochemical and physiological effects, as well as advantages and limitations for lab experiments.

Scientific Research Applications

1-(cyclopropanesulfonyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}-1,4-diazepane has been studied for its potential use in various scientific research applications. One such application is in the field of drug discovery. 1-(cyclopropanesulfonyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}-1,4-diazepane has been found to possess a variety of biochemical and physiological effects, making it a potential candidate for use in the development of new drugs. Additionally, 1-(cyclopropanesulfonyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}-1,4-diazepane has been studied for its potential use in the study of cell signaling pathways, as well as for its potential use in the study of gene expression.

Mechanism of Action

The exact mechanism of action of 1-(cyclopropanesulfonyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}-1,4-diazepane is not yet known. However, it is believed that 1-(cyclopropanesulfonyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}-1,4-diazepane may act by binding to certain proteins or receptors in the cell, which then leads to the activation of various biochemical pathways. Additionally, 1-(cyclopropanesulfonyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}-1,4-diazepane has been found to interact with various enzymes, which may lead to the activation of various biochemical pathways.
Biochemical and Physiological Effects
1-(cyclopropanesulfonyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}-1,4-diazepane has been found to possess a variety of biochemical and physiological effects. In vitro studies have shown that 1-(cyclopropanesulfonyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}-1,4-diazepane can inhibit the growth of certain cancer cells, as well as reduce inflammation. Additionally, 1-(cyclopropanesulfonyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}-1,4-diazepane has been found to possess antioxidant activity, which may be beneficial in the prevention of certain diseases.

Advantages and Limitations for Lab Experiments

1-(cyclopropanesulfonyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}-1,4-diazepane has several advantages for use in lab experiments. One such advantage is that it is relatively easy to synthesize and is stable under a variety of conditions. Additionally, 1-(cyclopropanesulfonyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}-1,4-diazepane has been found to be non-toxic and non-irritating, making it safe for use in lab experiments. However, one limitation of 1-(cyclopropanesulfonyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}-1,4-diazepane is that it is not very soluble in water, making it difficult to use in aqueous solutions.

Future Directions

There are a number of possible future directions for research involving 1-(cyclopropanesulfonyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}-1,4-diazepane. One such direction is to investigate the potential use of 1-(cyclopropanesulfonyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}-1,4-diazepane in the development of new drugs. Additionally, further research could be conducted to investigate the mechanism of action of 1-(cyclopropanesulfonyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}-1,4-diazepane and its effects on various biochemical pathways. Furthermore, further research could be conducted to investigate the potential use of 1-(cyclopropanesulfonyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}-1,4-diazepane in the study of gene expression and cell signaling pathways. Finally, further research could be conducted to investigate the potential use of 1-(cyclopropanesulfonyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}-1,4-diazepane in the prevention and treatment of various diseases.

Synthesis Methods

1-(cyclopropanesulfonyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}-1,4-diazepane can be synthesized by a two-step reaction. The first step involves the reaction of 7-methylthieno[3,2-d]pyrimidine-4-carboxylic acid with 1-cyclopropanesulfonyl-4-chloro-1,4-diazepane in the presence of triethylamine. This reaction results in the formation of the desired compound, 1-(cyclopropanesulfonyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}-1,4-diazepane. The second step involves the oxidation of the compound with hydrogen peroxide. This reaction yields the final product, 1-(cyclopropanesulfonyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}-1,4-diazepane.